Cas no 847475-74-5 (N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is a synthetic organic compound featuring a 1,3,4-oxadiazole core linked to a pyridinyl group and an acetamide-substituted phenyl moiety via a sulfanylacetamide bridge. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to the oxadiazole scaffold's known bioactivity, including antimicrobial, anti-inflammatory, and antitumor properties. The pyridinyl and acetamide groups may enhance binding affinity and solubility, making it a candidate for drug development. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound's stability and synthetic accessibility further support its utility in research applications.

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide structure

847475-74-5 structure

Product Name:N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

CAS No:847475-74-5

MF:C₁₇H₁₅N₅O₃S

MW:369.397701501846

CID:5476182

Update Time:2025-10-22

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(acetylamino)phenyl]-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
- N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
- Inchi： 1S/C17H15N5O3S/c1-11(23)19-13-2-4-14(5-3-13)20-15(24)10-26-17-22-21-16(25-17)12-6-8-18-9-7-12/h2-9H,10H2,1H3,(H,19,23)(H,20,24)
- InChI Key： DBSQPMYOXSQDDF-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1=NN=C(C2C=CN=CC=2)O1

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2755-0034-2μmol	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2755-0034-5μmol	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2755-0034-10μmol	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2755-0034-20μmol	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2755-0034-1mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2755-0034-2mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2755-0034-3mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2755-0034-4mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2755-0034-5mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2755-0034-10mg	N-(4-acetamidophenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide	847475-74-5	90%+	10mg	$79.0	2023-05-16

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 847475-74-5, known as N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound represents a novel class of molecules that combine acetamide, phenyl, and oxadiazole moieties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of oxadiazole derivatives in pharmacology, particularly for their potential anti-inflammatory and anticancer properties. The integration of a pyridin-4-yl group into the structure further enhances its bioactivity by introducing electron-withdrawing effects that can modulate receptor interactions. This makes the compound a valuable tool for exploring novel therapeutic strategies.

From a structural perspective, the molecule consists of a central acetamide core attached to a phenyl ring substituted with an acetamido group at the para position. The sulfanyl group connects this core to a 1,3,4-oxadiazole ring, which is further substituted with a pyridin-4-yl moiety. This arrangement creates a highly conjugated system that can influence both the electronic properties and the three-dimensional conformation of the molecule.

Experimental findings suggest that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, research conducted in 2023 demonstrated its ability to suppress cyclooxygenase (COX) activity, which is critical for reducing inflammation in conditions such as arthritis and cardiovascular diseases.

In addition to its enzymatic activity, the compound has shown promise in anticancer studies. Preclinical data indicate that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. The presence of the pyridin-4-yl group appears to play a pivotal role in enhancing cytotoxicity while minimizing off-target effects.

Another area of interest lies in its potential as a neuroprotective agent. Studies have shown that the compound can cross the blood-brain barrier efficiently due to its lipophilic nature, making it a viable candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring via condensation reactions and subsequent functionalization with the pyridin-4-yl group using palladium-catalyzed coupling reactions.

Despite its promising properties, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile. Ongoing studies are focusing on improving its bioavailability and reducing potential side effects through structural modifications.

In conclusion, N-(4-acetamidophenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable asset for developing innovative therapeutic agents across multiple disease areas.